Cas no 1830-67-7 (Benzenesulfonic acid,4-nitro-, 1-methylethyl ester)

Benzenesulfonic acid,4-nitro-, 1-methylethyl ester structure
1830-67-7 structure
Product Name:Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
CAS No:1830-67-7
MF:C9H11NO5S
MW:245.252341508865
CID:225031
PubChem ID:99544
Update Time:2025-04-19

Benzenesulfonic acid,4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-nitro-, 1-methylethyl ester
    • Isopropyl 4-Nitrobenzenesulfonate
    • 2-propyl 4-nitrobenzenesulfonate
    • 2-propyl nosylate
    • 4-nitro-benzenesulfonic acid isopropyl ester
    • 4-Nitro-benzolsulfonsaeure-isopropylester
    • AC1L40YW
    • AC1Q1ZGY
    • AR-1J2787
    • Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester (9CI)
    • Isopropyl p-nitrobenzenesulfonate
    • Isopropyl-4-nitro-benzolsulfonat
    • NSC240407
    • p-Nitrobenzolsulfonsaeureisopropylester
    • Isopropyl4-nitrobenzenesulfonate
    • NSC 240407
    • 1830-67-7
    • 4A5MNL2SQX
    • ISOPROPYL 4-NITROBENZENESULFONATE
    • UNII-4A5MNL2SQX
    • starbld0024461
    • DTXSID70171372
    • Benzenesulfonic acid, 4-nitro-, 1-methylethyl ester
    • SCHEMBL2672403
    • propan-2-yl 4-nitrobenzenesulfonate
    • NSC-240407
    • ISOPROPYL NOSYLATE
    • Inchi: 1S/C9H11NO5S/c1-7(2)15-16(13,14)9-5-3-8(4-6-9)10(11)12/h3-7H,1-2H3
    • InChI Key: SKEMEAIANCBOLC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC(C)C

Computed Properties

  • Exact Mass: 245.03583
  • Monoisotopic Mass: 245.03579362g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 86.51
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